Cas no 64300-33-0 (Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)-)

• Product Name: Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)-
• CAS No: 64300-33-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1676182
• Update Time: 2024-09-03

Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-ethoxy-3-(4-methoxyphenyl)-

• Inchi： 1S/C12H13NO3/c1-3-15-12-8-11(13-16-12)9-4-6-10(14-2)7-5-9/h4-8H,3H2,1-2H3
• InChI Key： PKMDJWGCSRZQHI-UHFFFAOYSA-N
• SMILES： O1C(OCC)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 360.5±32.0 °C(Predicted)
• PSA: 44.49
• pka: -2.99±0.50(Predicted)